Cas no 2172169-09-2 (3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid
• CAS No: 2172169-09-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6492371
• PubChem ID: 165872045
• Update Time: 2025-07-19

3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid
• 2172169-09-2
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1-ethylcyclopropyl)propanoic acid
• EN300-1286797

• Inchi： 1S/C13H23NO4/c1-5-13(6-7-13)9(8-10(15)16)14-11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： OAIYRIAORGFZPW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C1(CC)CC1)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid (CAS No. 2172169-09-2)

3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid, identified by its CAS number 2172169-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its bifunctional nature, featuring both an amide-like moiety and a cyclopropyl-substituted propanoic acid backbone. The presence of the (tert-butoxy)carbonylamino group suggests its potential utility as an intermediate in the synthesis of more complex peptides and proteins, while the 1-ethylcyclopropyl substituent introduces structural rigidity and may influence pharmacokinetic properties, making it a promising candidate for medicinal chemistry applications.

The structure of 3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid is meticulously designed to balance reactivity and stability, which are critical factors in drug design. The tert-butoxycarbonyl (Boc) group is a well-established protecting group in peptide synthesis, ensuring that the amine functionality remains inert under harsh reaction conditions until selectively deprotected. This characteristic makes the compound particularly valuable in multi-step synthetic pathways where orthogonal functional group handling is required.

Recent advancements in drug discovery methodologies have highlighted the importance of structural motifs that enhance binding affinity and reduce off-target effects. The 1-ethylcyclopropyl group in this compound may contribute to improved metabolic stability and reduced immunogenicity, attributes that are increasingly sought after in modern therapeutic agents. Studies have demonstrated that cyclopropyl-containing molecules often exhibit favorable pharmacokinetic profiles, partly due to their resistance to enzymatic degradation.

In the realm of medicinal chemistry, the synthesis of novel analogs derived from this scaffold has been explored to optimize pharmacological properties. For instance, modifications around the propanoic acid moiety can lead to derivatives with enhanced binding interactions with biological targets, such as enzymes or receptors. The flexibility provided by the linear chain while incorporating bulky substituents like the cyclopropyl group allows for fine-tuning of molecular shape and charge distribution, which are pivotal for achieving high selectivity.

One particularly intriguing aspect of 3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid is its potential application in the development of neurological therapeutics. The cyclopropyl ring has been shown to interact favorably with certain neurotransmitter receptors, suggesting that derivatives of this compound could serve as leads for drugs targeting neurological disorders. Additionally, the Boc-protected amine functionality allows for convenient incorporation into peptide libraries designed for high-throughput screening, facilitating rapid identification of bioactive molecules.

The compound’s utility extends beyond small-molecule drug design; it also finds relevance in biotechnology applications, particularly in the production of recombinant proteins. The Boc group ensures that the amine remains protected during expression and purification processes, preventing unwanted side reactions that could compromise protein folding or stability. This makes it an invaluable building block for constructing complex protein therapeutics.

From a synthetic chemistry perspective, 3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid exemplifies the elegance of functional group interconversion in organic synthesis. The ability to selectively modify or remove protecting groups while maintaining overall molecular integrity underscores its versatility. Recent reports highlight its use as a precursor in cross-coupling reactions, where it serves as an amine acceptor or a carboxylic acid donor depending on the reaction conditions.

The integration of computational methods into drug discovery has further amplified the significance of compounds like this one. Molecular modeling studies indicate that modifications to the 1-ethylcyclopropyl group can significantly alter binding affinities and selectivity profiles, guiding chemists toward optimal analog design. These computational insights are complemented by experimental validation, where rapid synthesis protocols enable quick iteration and optimization.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(1-ethylcyclopropyl)propanoic acid (CAS No. 2172169-09-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of protective and reactive functionalities makes it indispensable in synthetic chemistry pipelines, while its potential applications in drug discovery and biotechnology continue to inspire innovation. As research progresses, this compound is likely to play an increasingly pivotal role in shaping future generations of pharmaceuticals.